Cas no 65894-86-2 (3H-1,2,4-Dithiazole-3-thione, 5-[(hydroxyphenylmethyl)amino]-)

3H-1,2,4-Dithiazole-3-thione, 5-[(hydroxyphenylmethyl)amino]- structure
65894-86-2 structure
Product Name:3H-1,2,4-Dithiazole-3-thione, 5-[(hydroxyphenylmethyl)amino]-
CAS No:65894-86-2
MF:C9H8N2OS3
MW:256.367617607117
CID:397133
PubChem ID:71375326
Update Time:2025-04-19

3H-1,2,4-Dithiazole-3-thione, 5-[(hydroxyphenylmethyl)amino]- Chemical and Physical Properties

Names and Identifiers

    • 3H-1,2,4-Dithiazole-3-thione, 5-[(hydroxyphenylmethyl)amino]-
    • 5-[[hydroxy(phenyl)methyl]amino]-1,2,4-dithiazole-3-thione
    • 65894-86-2
    • 5-{[Hydroxy(phenyl)methyl]amino}-3H-1,2,4-dithiazole-3-thione
    • DTXSID50798066
    • Inchi: 1S/C9H8N2OS3/c12-7(6-4-2-1-3-5-6)10-8-11-9(13)15-14-8/h1-5,7,12H,(H,10,11,13)
    • InChI Key: XAWFPKCPDMVYOO-UHFFFAOYSA-N
    • SMILES: S1C(=NC(=S)S1)NC(C1C=CC=CC=1)O

Computed Properties

  • Exact Mass: 255.98004
  • Monoisotopic Mass: 255.97987640g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 127Ų

Experimental Properties

  • PSA: 44.62
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